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Compound of Interest

Compound Name: 1,1-Diphenylethane

Cat. No.: B1196317 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1,1-Diphenylethane, including its

chemical identity, physicochemical properties, synthesis protocols, and applications.

Chemical Identity
Identifier Value

IUPAC Name (1-phenylethyl)benzene[1][2]

CAS Number 612-00-0[1][3]

Molecular Formula C₁₄H₁₄[1]

Molecular Weight 182.26 g/mol [1]

Synonyms
1-phenylethylbenzene, (Phenylethyl)benzene,

as-Diphenylethane[1][4]

Physicochemical Properties
The following table summarizes the key physical and chemical properties of 1,1-
Diphenylethane.
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Property Value Reference

Physical State Colorless liquid [3][4]

Odor Aromatic [3][4]

Melting Point -17.9 °C [5]

Boiling Point 272.6 °C [5]

Density 0.9997 g/cm³ at 20 °C [5]

Refractive Index 1.560 [5]

Flash Point 109.6 ± 9.7 °C [5]

Solubility
Insoluble in water; soluble in

organic solvents.[3][4]

Vapor Pressure 0.01 mmHg [5]

Synthesis of 1,1-Diphenylethane
1,1-Diphenylethane can be synthesized through various methods. A common laboratory-scale

synthesis involves the Friedel-Crafts alkylation of benzene with styrene. An alternative, high-

yield method is the reaction of benzene with 1,1-dichloroethane using an ionic liquid as a

catalyst.

Experimental Protocol: Synthesis via Friedel-Crafts Alkylation

This protocol is adapted from the Friedel-Crafts reaction of styrene with benzene.

Materials:

Benzene

Styrene

Anhydrous Aluminum Chloride (AlCl₃)

Hydrochloric Acid (HCl)
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Sodium Bicarbonate (NaHCO₃) solution

Anhydrous Magnesium Sulfate (MgSO₄)

Round-bottom flask

Reflux condenser

Separatory funnel

Distillation apparatus

Procedure:

In a round-bottom flask equipped with a reflux condenser and a dropping funnel, a mixture of

benzene and anhydrous aluminum chloride is prepared.

Styrene is added dropwise to the stirred mixture at a controlled temperature to initiate the

alkylation reaction.

After the addition is complete, the reaction mixture is stirred for several hours at room

temperature.

The reaction is quenched by the slow addition of water, followed by dilute hydrochloric acid.

The organic layer is separated, washed with sodium bicarbonate solution and water, and

then dried over anhydrous magnesium sulfate.

The excess benzene is removed by distillation.

The resulting crude 1,1-diphenylethane is purified by vacuum distillation.

Experimental Protocol: Synthesis using an Ionic Liquid Catalyst

This method offers a more environmentally friendly approach with high yields.[6]

Materials:

Benzene
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1,1-Dichloroethane

Ionic Liquid Catalyst (e.g., pyridinium halide, imidazolium halide)[6]

Reaction vessel with temperature control

Procedure:

The ionic liquid catalyst is mixed with benzene in the reaction vessel.[6]

1,1-Dichloroethane is added dropwise to the mixture over 2-4 hours at a temperature

between 0-80 °C.[6]

The reaction is continued for an additional 1-2 hours after the completion of the addition.[6]

The reaction mixture is allowed to cool to room temperature, leading to phase separation.[6]

The upper organic phase containing the product is separated.[6]

The organic phase is washed, neutralized with an alkali solution, and then excess benzene

is recovered by distillation.[6]

The final product, 1,1-diphenylethane, is obtained by rectification.[6]

Applications
1,1-Diphenylethane has applications in various industrial and research fields:

Heat Transfer Fluid: Due to its thermal stability, it is used as a heat transfer fluid in closed

systems.[7]

Functional Fluid: It also serves as a functional fluid in other applications.[7]

Dielectric Fluid: Its dielectric properties make it suitable for use in electrical applications.[7]

Organic Synthesis: It is utilized as a solvent and a starting material in various organic

reactions.[3][4]
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Reference Standard: In the field of drug development and analytical chemistry, it is used as a

reference standard for analytical method development and validation.[8]

Visualized Experimental Workflow
The following diagram illustrates the general workflow for the synthesis of 1,1-Diphenylethane
via the ionic liquid-catalyzed reaction between benzene and 1,1-dichloroethane.
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Workflow for the Synthesis of 1,1-Diphenylethane

Reaction Preparation

Reaction Step

Workup and Purification

Reactants:
- Benzene

- 1,1-Dichloroethane

Mix Benzene and
Ionic Liquid Catalyst

Ionic Liquid Catalyst

Dropwise addition of
1,1-Dichloroethane

(0-80 °C, 2-4h)

Continue Reaction
(1-2h)

Cool to Room Temperature
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Recover Benzene
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Final Product:
1,1-Diphenylethane
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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